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Compound of Interest

Compound Name: 2-Methoxy-2-phenylethanol

cat. No.: B1584293

An In-depth Technical Guide to the Safety and Hazards of 2-Methoxy-2-phenylethanol

Foreword for the Modern Researcher

In contemporary drug discovery and chemical synthesis, a profound understanding of a
reagent's safety profile is not merely a regulatory formality but a cornerstone of scientific
excellence and ethical laboratory practice. 2-Methoxy-2-phenylethanol, a chiral alcohol
utilized in asymmetric synthesis, presents a case study in the necessity of rigorous hazard
assessment. This guide moves beyond a simple recitation of material safety data sheet
(MSDS) information. It is designed to provide senior researchers, scientists, and drug
development professionals with a synthesized, in-depth perspective on the known and
unknown risks associated with this compound. Our objective is to explain the causality behind
safety protocols, empowering you to conduct a more informed risk assessment and foster a
culture of safety within your laboratory.

Section 1: Chemical Identity and Physicochemical
Properties

2-Methoxy-2-phenylethanol (CAS: 2979-22-8) is a colorless liquid organic compound.[1] Its
utility in research, particularly as a chiral building block, stems from its dual functional groups—
a hydroxyl and a methoxy group—attached to a stereocenter.[2] A comprehensive
understanding of its physical properties is the first step in a robust risk assessment, as these
characteristics dictate its behavior in the laboratory environment, influencing factors from
evaporation rates to storage requirements.
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Table 1: Physicochemical Properties of 2-Methoxy-2-phenylethanol

Property Value Source(s)
Molecular Formula CoH1202 [3114]
Molecular Weight 152.19 g/mol [4]

CAS Number 2979-22-8 (Racemate) [5]

66051-01-2 ((S)-(+)-

. [4][6]
enantiomer)
17628-72-7 ((R)-(-)- o
enantiomer)
Appearance Colorless liquid [1]
Boiling Point 237-239.9 °C at 760 mmHg [3][5]
Density ~1.06 g/mL at 25 °C [5]

) 97.8 - 98 °C (208.4 °F) -

Flash Point [31[6]

closed cup

Refractive Index

~1.519 - 1.522 (n20/D)

[3]

Water Solubility

Soluble

[7]

Storage Temperature

Room Temperature; Sealed in

dry

[5117]

Note: Properties are generally consistent across racemic and enantiopure forms.

The relatively high boiling point suggests low volatility at standard temperature and pressure,

but the primary concern is its classification as a combustible liquid, with a flash point just below

100°C.[6][8] This necessitates careful management of ignition sources, a topic further explored

in Section 6.

Section 2: GHS Hazard Identification and

Classification
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The Globally Harmonized System (GHS) provides a standardized framework for
communicating the hazards of chemical products. For 2-Methoxy-2-phenylethanol, the
classification indicates multiple acute hazards.[4] It is crucial to note that while one supplier's
safety data sheet for the (R)-(-)-enantiomer did not list it as hazardous under OSHA's 2012
standard, multiple other sources, including aggregated notifications to the European Chemicals
Agency (ECHA), classify the compound as hazardous.[1][4] In the interest of ensuring the
highest level of safety, it is prudent to adhere to the more stringent classification.

Table 2: GHS Classification for 2-Methoxy-2-phenylethanol

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation 2 o
irritation

. . H335: May cause respiratory
Specific Target Organ Toxicity 3 o
irritation

(Source: Aggregated data from
PubChem, Sigma-Aldrich)[4][6]

[8]

These classifications mandate specific handling protocols. The "Harmful" designation
(Category 4) for acute toxicity across oral, dermal, and inhalation routes signifies that exposure
can lead to significant health effects, while the irritation warnings necessitate robust personal
protective equipment (PPE) to prevent contact.

Section 3: Toxicological Profile: Evaluating the
Knowns and Unknowns
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While the GHS classification provides a clear warning of acute effects, a deeper dive into the
toxicological data reveals significant gaps. For many specialty research chemicals,
comprehensive toxicological studies, particularly regarding chronic exposure, are often
unavailable.

Acute Toxicity: The H-statements (H302, H312, H332) are based on data indicating that short-
term exposure via swallowing, skin contact, or inhalation can cause adverse health effects.[4]
The primary mechanism of action is likely local irritation and systemic effects following
absorption.

Irritation: The classification as a skin and eye irritant (H315, H319) is straightforward.[4] Direct
contact can cause inflammation, redness, and pain. The potential for respiratory irritation
(H335) means that inhalation of vapors or aerosols can lead to discomfort and inflammation of
the respiratory tract.[4]

Chronic Toxicity, Carcinogenicity, and Mutagenicity: A critical finding is the lack of
comprehensive long-term toxicity data. A safety data sheet for the (R)-enantiomer explicitly
states, "The toxicological properties have not been fully investigated.”[1] No information was
found classifying 2-Methoxy-2-phenylethanol as a carcinogen or mutagen.[1] This absence of
data does not equate to an absence of risk. For novel or sparsely studied compounds, a
precautionary principle is the most scientifically sound approach. Researchers should handle
this compound as if it could have potential long-term effects, minimizing exposure at all times.

Section 4: Exposure Controls and Personal
Protection

Given the known acute hazards and the unknown long-term risks, a multi-layered approach to
exposure control is required. This follows the established "Hierarchy of Controls," which
prioritizes engineering and administrative controls over sole reliance on PPE.
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Hierarchy of Controls for 2-Methoxy-2-phenylethanol

Elimination

(Not Feasible for Research Use)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls, prioritizing the most effective measures.

Engineering Controls: The single most effective engineering control is the mandatory use of a
certified chemical fume hood for all manipulations of 2-Methoxy-2-phenylethanol. This
contains vapors and aerosols at the source, protecting the user from inhalation exposure.

Administrative Controls:

o Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
experiments involving this compound.
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» Training: Ensure all personnel are trained on the specific hazards outlined in this guide and
the corresponding SOPs.

e Access Control: Limit access to areas where the chemical is stored and used to authorized
personnel only.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in
conjunction with the controls above.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be used if
there is a risk of splashing.[9]

» Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) inspected before use.
Dispose of contaminated gloves properly after use.[9]

» Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

» Respiratory Protection: If engineering controls fail or for emergency response, use a
respirator with an appropriate filter, such as a type ABEK (EN14387) respirator filter.[6]

Section 5: Handling, Storage, and Spill Management
Proper handling and storage are critical for preventing accidental exposure and incidents.
Protocol 1: Safe Laboratory Handling

» Preparation: Before starting, ensure a chemical fume hood is operational. Clear the
workspace of unnecessary items. Have a spill kit readily accessible.

» PPE Donning: Put on all required PPE as described in Section 4.

e Chemical Transport: Transport the chemical in a secondary container to and from the
storage area.

« Aliquotting/Weighing: Perform all transfers, aliquotting, and weighing of the liquid inside the
chemical fume hood.
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» Reaction Setup: Keep all reaction vessels containing 2-Methoxy-2-phenylethanol within the
fume hood.

o Waste Disposal: Dispose of all contaminated materials (gloves, pipette tips, etc.) in a
properly labeled hazardous waste container.

o Decontamination: After use, decontaminate the work surface within the fume hood.

o PPE Doffing: Remove PPE in the correct order to avoid self-contamination, washing hands
thoroughly afterward.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][5] It
should be stored in a cabinet designated for combustible liquids, away from heat, sparks, open
flames, and strong oxidizing agents.[10]

Protocol 2: Emergency Response to Spills
o Evacuation: Immediately evacuate all non-essential personnel from the spill area.

o Ventilation: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

» Control Ignition Sources: Remove all sources of ignition from the area.[11]

o Containment: Wearing appropriate PPE, contain the spill using an absorbent material like
vermiculite, dry sand, or a commercial sorbent.[11]

o Collection: Carefully collect the absorbed material and place it into a sealed, labeled
container for hazardous waste disposal.

o Decontamination: Clean the spill area thoroughly.

» Reporting: Report the incident to the laboratory supervisor and environmental health and
safety office, as required by institutional policy.

Section 6: Fire and Explosion Hazards
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2-Methoxy-2-phenylethanol is a combustible liquid with a flash point of approximately 98°C.
[6] While not classified as flammable, it will burn if heated to its flash point and exposed to an
ignition source.

o Extinguishing Media: Use dry chemical, carbon dioxide (COz), or alcohol-resistant foam.
Avoid using a direct stream of water, as it may spread the fire.

» Firefighting Procedures: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[1]

e Hazardous Combustion Products: Combustion may produce carbon monoxide and carbon
dioxide.

Fire Hazard Logic

Oxygen
(Air)

2-Methoxy-2-phenylethanol

Heat/Ignition Source
(>98°C)

Click to download full resolution via product page

Caption: The fire triangle as it applies to 2-Methoxy-2-phenylethanol.

Section 7: Ecological Information

Detailed ecotoxicity data for 2-Methoxy-2-phenylethanol is sparse. One safety data sheet
notes that persistence in the environment is unlikely and that it will likely be mobile due to its
volatility.[1] However, it also carries the general warning, "Do not empty into drains."[1] Without
specific data on aquatic toxicity (e.g., LC50 for fish or daphnia), any release to the environment
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should be considered potentially harmful. All waste must be disposed of through official
hazardous waste channels.

Section 8: Regulatory Information

¢ Occupational Exposure Limits (OELS): No specific OELs (e.g., from OSHA or ACGIH) have
been established for 2-Methoxy-2-phenylethanol.[1][9] This reinforces the need for
stringent engineering controls and work practices to keep exposure As Low As Reasonably
Achievable (ALARA).

o Transportation: Not typically regulated as a hazardous material for transport, but regulations
may vary.

o Waste Disposal: Must be disposed of as hazardous chemical waste in accordance with local,
state, and federal regulations.

Conclusion: A Commitment to Proactive Safety

The safe use of 2-Methoxy-2-phenylethanol in a research setting is predicated on a clear-
eyed assessment of its known acute hazards and a cautious respect for its unknown chronic
effects. The data compels a handling philosophy rooted in the precautionary principle: minimize
all routes of exposure through the consistent application of engineering controls, administrative
protocols, and personal protective equipment. By understanding the causality behind these
safety measures, from the compound's combustible nature to its irritant and toxic properties,
researchers can not only protect themselves but also uphold the highest standards of scientific
integrity and laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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